1-benzyl-4-(7-hydroxy-5-methoxy-4-methyl-2-oxo-2H-chromen-3-yl)-1-methylpiperazin-1-ium

• Molecular Formula: C23H27N2O4+
• Molecular Weight: 395.5 g/mol
• IUPAC Name: 3-(4-benzyl-4-methylpiperazin-4-ium-1-yl)-7-hydroxy-5-methoxy-4-methylchromen-2-one
• InChI: InChI=1S/C23H26N2O4/c1-16-21-19(28-3)13-18(26)14-20(21)29-23(27)22(16)24-9-11-25(2,12-10-24)15-17-7-5-4-6-8-17/h4-8,13-14H,9-12,15H2,1-3H3/p+1
• InChI Key: WOLPVMMFCNBELP-UHFFFAOYSA-O
• Canonical SMILES: CC1=C(C(=O)OC2=C1C(=CC(=C2)O)OC)N3CC[N+](CC3)(C)CC4=CC=CC=C4

Description

This quaternary ammonium compound features a benzyl-substituted piperazinium core linked to a substituted coumarin (chromen-2-one) moiety. The structural complexity of this compound positions it as a candidate for drug discovery, particularly in targeting enzymes or receptors sensitive to coumarin-based ligands, such as kinases or G-protein-coupled receptors (GPCRs) .

Comparison with Similar Compounds

a) Methyl {7-Hydroxy-4-Methyl-2-Oxo-8-[(4-Phenylpiperazin-1-Yl)Methyl]-2H-Chromen-3-Yl}Acetate

• Key Differences :
  • Lacks the quaternary ammonium group (piperazinium) and instead has a neutral piperazine ring.
  • Contains an additional acetate ester at position 3 of the coumarin core.
• Impact :
  • The neutral piperazine reduces water solubility compared to the target compound.
  • The acetate ester may alter metabolic stability, as ester groups are prone to hydrolysis in vivo .

b) 4-((4-Ethylpiperazin-1-Yl)Methyl)Benzoic Acid

• Key Differences :
  • Replaces the coumarin core with a benzoic acid scaffold.
  • Features an ethyl group on the piperazine instead of a benzyl group.
• Impact :
  • The benzoic acid moiety introduces carboxylic acid functionality, enhancing hydrogen-bonding capacity but reducing lipophilicity.
  • The ethyl group on piperazine may decrease steric hindrance compared to the benzyl group in the target compound .

c) 2-(4-Benzylpiperazin-1-Yl)-N-Methylethan-1-Amine

• Key Differences :
  • Simplified structure lacking the coumarin moiety entirely.
  • Contains a secondary amine (N-methyl) instead of a quaternary ammonium center.
• The secondary amine may exhibit pH-dependent solubility, unlike the permanently charged target compound .

a) Coumarin Substitution Patterns

• Hydroxyl (7-OH) and Methoxy (5-OCH₃) Groups: These groups are critical for antioxidant activity, as seen in structurally related coumarins like 3,4-dimethoxyphenol .

b) Quaternary Ammonium vs. Neutral Piperazine

• The permanent positive charge in the target compound may enhance binding to negatively charged biological targets (e.g., DNA or enzyme active sites) compared to neutral analogs like 1-benzyl-4-(5-nitro-1,3-thiazol-2-yl)piperazine, which relies on protonation for solubility .